Cas no 88938-22-1 (2,5-Heptadien-4-one, 2,5-dimethyl-)

• Product Name: 2,5-Heptadien-4-one, 2,5-dimethyl-
• CAS No: 88938-22-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 619251
• PubChem ID: 57288955
• Update Time: 2025-04-19

2,5-Heptadien-4-one, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptadien-4-one, 2,5-dimethyl-
• 2,5-dimethylhepta-2,5-dien-4-one
• 88938-22-1
• DTXSID00720756

• Inchi： 1S/C9H14O/c1-5-8(4)9(10)6-7(2)3/h5-6H,1-4H3
• InChI Key： UPWSKLUWVUKABA-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)C(=CC)C

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų